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Executive Summary

Propane-1-sulfinyl chloride (CAS: 10439-23-3) is a highly reactive, electrophilic organosulfur
intermediate used primarily for introducing the propylsulfinyl moiety (

) into organic frameworks. Unlike its oxidized counterpart (propane-1-sulfonyl chloride), the
sulfinyl chloride is thermally unstable and moisture-sensitive, necessitating specific "'make-and-
use" protocols. This guide outlines the physicochemical profile, validated synthesis via
oxidative chlorination, and its critical role in the stereoselective synthesis of chiral sulfoxides
and sulfinamides.

Chemical Identity & Physicochemical Profile

Propane-1-sulfinyl chloride is characterized by a pyramidal sulfur atom bonded to a chlorine,
an oxygen, and a propyl group. The sulfur atom is a stereogenic center, rendering the molecule
chiral, though typically generated as a racemate.
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Property Data / Description
IUPAC Name Propane-1-sulfinyl chloride
CAS Registry Number 10439-23-3

Molecular Formula

Molecular Weight 126.60 g/mol

Physical State Colorless to pale yellow fuming liquid (at RT)

Decomposes upon heating; distillable only

Bolling Point under high vacuum (< 1 mmHg)
Density (Predicted) ~1.28 g/cm?3

Soluble in
Solubility ,

, THF, Toluene; Hydrolyzes rapidly in water

Thermally unstable; disproportionates to sulfonyl
Stability chloride and disulfide if stored at RT.[1][2][3]
Store < -20°C.

Synthetic Routes & Production

Due to its thermal instability, propane-1-sulfinyl chloride is rarely purchased. It is synthesized
in situ or immediately prior to use. The most robust method involves the oxidative chlorination
of dipropyl disulfide in the presence of acetic anhydride.

Method A: Oxidative Chlorination (Standard Protocol)

This method utilizes acetic anhydride as an oxygen source and scavenger, preventing over-
oxidation to the sulfonyl chloride.

Reagents:

o Dipropyl disulfide (
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)

e Sulfuryl chloride (

) OR Chlorine gas (

)

e Acetic anhydride (

)

e Solvent: Dichloromethane (DCM) or neat (if
IS in excess)
Step-by-Step Protocol:

o Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition
funnel, and an inert gas inlet (

or

).

o Charging: Add dipropyl disulfide (1.0 equiv) and acetic anhydride (2.2 equiv) to the flask.
Cool the mixture to -10°C to 0°C using an ice/salt bath.

e Chlorination:
o Option 1 (

): Add sulfuryl chloride (2.0 equiv) dropwise over 30 minutes. Ensure internal temperature
does not exceed 5°C.

o Option 2 (

): Bubble dry chlorine gas through the solution until 2.0 equivalents are absorbed (monitor
by weight).

e Reaction: Stir at 0°C for 1-2 hours. The formation of acetyl chloride (
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) is a byproduct.
o Workup: Remove volatiles (
, EXCess
) under reduced pressure at low temperature (< 20°C).

 Purification: The residue is crude propane-1-sulfinyl chloride, typically >90% pure and
suitable for immediate use. Distillation is risky due to thermal decomposition.

Synthesis Workflow Diagram

Dipropyl Disulfide Reagents:
(Pr-S-S-Pr) Acetic Anhydride + SO2CI2

Oxidative Chlorination
(-10°C)

Chlorosulfonium
Intermediate

Rearrangemen\

Propane-1-sulfinyl Chloride Byproducts:
(Pr-S(O)Cl) Acetyl Chloride

Click to download full resolution via product page

Caption: Oxidative chlorination pathway transforming dipropyl disulfide into propane-1-sulfinyl
chloride via acetoxysulfonium intermediates.

Mechanistic Reactivity

Propane-1-sulfinyl chloride is a "hard-soft" electrophile. The sulfur atom is the primary
electrophilic site, susceptible to attack by nucleophiles.
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Nucleophilic Substitution at Sulfur ( -like)

The reaction proceeds via an addition-elimination mechanism or a concerted

-like transition state, typically resulting in the inversion of configuration at the sulfur center.

» Aminolysis: Reaction with primary/secondary amines yields sulfinamides.
 Alcoholysis: Reaction with alcohols (in the presence of base) yields sulfinates.
o Hydrolysis: Reaction with water yields propanesulfinic acid (

), which is unstable and disproportionates.

Thermal Decomposition

Unlike sulfonyl chlorides, sulfinyl chlorides are thermally fragile. Upon heating, they undergo
disproportionation:

This necessitates maintaining reaction temperatures below 0°C during generation and storage.

Reactivity Pathways Diagram
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Caption: Divergent reactivity of propane-1-sulfinyl chloride showing major synthetic
transformations and decomposition risks.
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Applications in Medicinal Chemistry

Synthesis of Chiral Sulfoxides (Andersen Synthesis
Analog)

Propane-1-sulfinyl chloride is a precursor for the stereoselective synthesis of chiral
sulfoxides, a pharmacophore found in proton pump inhibitors (e.g., Esomeprazole analogs).

e Step 1: Reaction of

with a chiral auxiliary (e.g., diacetone-D-glucose or menthol) yields a diastereomerically pure
sulfinate ester.

o Step 2: Nucleophilic substitution of the sulfinate ester with a Grignard reagent (

) proceeds with inversion of configuration, yielding a chiral sulfoxide with high enantiomeric
excess (ee).

Sulfinamides as Transition State Inhibitors

The propylsulfinyl group serves as a bioisostere for carbonyls or sulfonyls in protease
inhibitors. The tetrahedral geometry of the sulfinyl group can mimic the transition state of
peptide hydrolysis.

Handling, Stability & Safety
Safety Protocols

o Corrosivity: Propane-1-sulfinyl chloride hydrolyzes to form HCI and sulfinic acid. It causes
severe skin burns and eye damage.[2]

 Inhalation: Handle only in a fume hood. The vapor is lachrymatory and destructive to mucous
membranes.

Storage & Stability

o Shelf Life: < 24 hours at room temperature.

o Storage: Store at -20°C or below under inert atmosphere (
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or

)-

» Best Practice: Generate in situ and use immediately. Do not attempt to store large quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Propane-1-sulfinyl chloride | C3H7CIOS | CID 12754792 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 1-Propanesulfonyl chloride | C3H7CIO2S | CID 66279 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Propane-1-sulfonyl chloride | CymitQuimica [cymitquimica.com]

4. REREBLSR 97% | Sigma-Aldrich [sigmaaldrich.com]

5. Organic Syntheses Procedure [orgsyn.org]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/303771
http://orgsyn.org/demo.aspx?prep=cv5p0709
https://pubchem.ncbi.nlm.nih.gov/compound/Propane-1-sulfinyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propanesulfonyl-chloride
https://www.benchchem.com/product/b1281219?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Propane-1-sulfinyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propanesulfonyl-chloride
https://cymitquimica.com/products/IN-DA0004KG/propane-1-sulfonyl-chloride/
https://www.chemsrc.com/en/cas/10147-36-1_402056.html
https://www.chemicalbook.com/synthesis/1-propanesulfonyl-chloride.htm
https://www.benchchem.com/product/b1281219?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Propane-1-sulfinyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Propane-1-sulfinyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propanesulfonyl-chloride
https://cymitquimica.com/products/IN-DA0004KG/propane-1-sulfonyl-chloride/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/303771
http://orgsyn.org/demo.aspx?prep=cv5p0709
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 6. 1-Propanesulfonyl chloride | CAS#:10147-36-1 | Chemsrc [chemsrc.com]
e 7. 1-Propanesulfonyl chloride synthesis - chemicalbook [chemicalbook.com]

» To cite this document: BenchChem. [Propane-1-sulfinyl Chloride: A Technical Guide to
Synthesis and Reactivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1281219#propane-1-sulfinyl-chloride-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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